Cas no 50715-02-1 (triacontylbenzene)

triacontylbenzene structure
triacontylbenzene structure
Product Name:triacontylbenzene
CAS No:50715-02-1
MF:C36H66
MW:498.909251689911
CID:1568810
PubChem ID:14228598
Update Time:2025-04-21

triacontylbenzene Chemical and Physical Properties

Names and Identifiers

    • triacontylbenzene
    • benzene, triacontyl-
    • LogP
    • 50715-02-1
    • DTXSID601316199
    • RNLHVNMGMAMAHJ-UHFFFAOYSA-N
    • Inchi: 1S/C36H66/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-30-33-36-34-31-29-32-35-36/h29,31-32,34-35H,2-28,30,33H2,1H3
    • InChI Key: RNLHVNMGMAMAHJ-UHFFFAOYSA-N
    • SMILES: C(CCCCCCCCCCCCCCC)CCCCCCCCCCCCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 498.51678
  • Monoisotopic Mass: 498.516452105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 29
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd